4-((4-Isopropylphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid

• IUPAC Name: 2-(3-morpholin-4-ylpropylamino)-4-oxo-4-(4-propan-2-ylanilino)butanoic acid
• InChI: InChI=1S/C20H31N3O4/c1-15(2)16-4-6-17(7-5-16)22-19(24)14-18(20(25)26)21-8-3-9-23-10-12-27-13-11-23/h4-7,15,18,21H,3,8-14H2,1-2H3,(H,22,24)(H,25,26)
• InChI Key: GKXQDNSRQUZKSX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CC(C(=O)O)NCCCN2CCOCC2
• Molecular Formula: C20H31N3O4
• Molecular Weight: 377.5 g/mol

Description

4-((4-Isopropylphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid, also known as MPB, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPB is a small molecule inhibitor that targets the proteasome, a cellular complex responsible for the degradation of proteins. In

Scientific Research Applications

Spectroscopic and Structural Analysis

• FT-IR and Molecular Structure Analysis : Studies like the one by Raju et al. (2015) have demonstrated the use of FT-IR spectroscopy, molecular structure analysis, hyperpolarizability, MEP, HOMO, and LUMO analysis, and NBO analysis for compounds like 4-[(3-Acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid. This kind of analysis is crucial for understanding the physical and chemical properties of the compound, including stability and charge transfer mechanisms (Raju et al., 2015).

Molecular Docking and Vibrational Studies

• Molecular Docking and Vibrational Analysis : In a comparative study of similar compounds, Vanasundari et al. (2018) conducted molecular docking, vibrational, structural, electronic, and optical studies. This research highlights the importance of such compounds in biological activities, particularly in inhibiting Placenta growth factor (PIGF-1), which is critical for pharmacological research (Vanasundari et al., 2018).

Crystal Structure and Thermal Analysis

• Crystal Structure and Thermal Properties : Research like that by Nayak et al. (2014) focuses on the synthesis, characterization, crystal structure, and thermal analysis of similar compounds. These studies are fundamental in understanding the crystalline structure and thermal stability, which have applications in materials science and pharmaceutical development (Nayak et al., 2014).

Supramolecular Studies

• Supramolecular Analysis : Fernandes et al. (2017) conducted supramolecular studies on a chloramphenicol derivative, which is closely related to the compound . Such studies are vital for understanding the intermolecular interactions and can lead to the development of new materials or drugs (Fernandes et al., 2017).

Enzymatic Activity Assays

• Enzymatic Assay Utilization : Song et al. (2010) utilized D-Kynurenine, a similar compound, in assays for D-amino acid oxidase activity. This showcases the application of such compounds in biochemical assays, which are crucial for drug development and understanding enzymatic pathways (Song et al., 2010).